2-((1,1'-Biphenyl)-4-yloxy)-N'-(4-ethoxybenzylidene)acetohydrazide

• CAS No.: 303088-24-6
• Molecular Formula: C23H22N2O3
• Molecular Weight: 374.4 g/mol
• IUPAC Name: N-[(E)-(4-ethoxyphenyl)methylideneamino]-2-(4-phenylphenoxy)acetamide
• InChI: InChI=1S/C23H22N2O3/c1-2-27-21-12-8-18(9-13-21)16-24-25-23(26)17-28-22-14-10-20(11-15-22)19-6-4-3-5-7-19/h3-16H,2,17H2,1H3,(H,25,26)/b24-16+
• InChI Key: LRPDJNNGKHHWGZ-LFVJCYFKSA-N
• Isomeric SMILES: CCOC1=CC=C(C=C1)/C=N/NC(=O)COC2=CC=C(C=C2)C3=CC=CC=C3
• Canonical SMILES: CCOC1=CC=C(C=C1)C=NNC(=O)COC2=CC=C(C=C2)C3=CC=CC=C3

Description

2-((1,1’-Biphenyl)-4-yloxy)-N’-(4-ethoxybenzylidene)acetohydrazide is an organic compound that belongs to the class of hydrazides This compound is characterized by the presence of a biphenyl group, an ethoxybenzylidene moiety, and an acetohydrazide functional group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-((1,1’-Biphenyl)-4-yloxy)-N’-(4-ethoxybenzylidene)acetohydrazide typically involves the condensation of 4-ethoxybenzaldehyde with 2-((1,1’-biphenyl)-4-yloxy)acetohydrazide. The reaction is usually carried out in the presence of an acid catalyst, such as hydrochloric acid, under reflux conditions. The reaction mixture is then cooled, and the product is isolated by filtration and purified by recrystallization.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions to maximize yield and purity, as well as implementing efficient purification techniques such as column chromatography or crystallization.

Chemical Reactions Analysis

Types of Reactions

2-((1,1’-Biphenyl)-4-yloxy)-N’-(4-ethoxybenzylidene)acetohydrazide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the hydrazide group to an amine.

Substitution: The biphenyl and ethoxybenzylidene groups can participate in electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically used.

Substitution: Electrophilic aromatic substitution reactions often require catalysts like aluminum chloride (AlCl₃) or iron(III) chloride (FeCl₃).

Major Products

Oxidation: Oxidized derivatives of the biphenyl and ethoxybenzylidene groups.

Reduction: Amines derived from the reduction of the hydrazide group.

Substitution: Substituted biphenyl and ethoxybenzylidene derivatives.

Scientific Research Applications

2-((1,1’-Biphenyl)-4-yloxy)-N’-(4-ethoxybenzylidene)acetohydrazide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications due to its unique structural features.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-((1,1’-Biphenyl)-4-yloxy)-N’-(4-ethoxybenzylidene)acetohydrazide is not fully understood. it is believed to interact with various molecular targets and pathways, depending on its specific application. For instance, in biological systems, it may interact with enzymes or receptors, leading to modulation of biochemical pathways.

Comparison with Similar Compounds

Similar Compounds

• 2-((1,1’-Biphenyl)-4-yloxy)-N’-(4-methoxybenzylidene)acetohydrazide
• 2-((1,1’-Biphenyl)-4-yloxy)-N’-(4-chlorobenzylidene)acetohydrazide
• 2-((1,1’-Biphenyl)-4-yloxy)-N’-(4-nitrobenzylidene)acetohydrazide

Uniqueness

2-((1,1’-Biphenyl)-4-yloxy)-N’-(4-ethoxybenzylidene)acetohydrazide is unique due to the presence of the ethoxy group, which can influence its chemical reactivity and biological activity. This structural variation can lead to differences in solubility, stability, and interaction with molecular targets compared to its analogs.